4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxyphenethyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-ethoxy-1-(4-fluorophenyl)-N-[2-(4-methoxyphenyl)ethyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C21H22FN3O3/c1-3-28-19-14-25(17-8-6-16(22)7-9-17)24-20(19)21(26)23-13-12-15-4-10-18(27-2)11-5-15/h4-11,14H,3,12-13H2,1-2H3,(H,23,26)
• InChI Key: KWBDVTWDBHACCK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN(N=C1C(=O)NCCC2=CC=C(C=C2)OC)C3=CC=C(C=C3)F
• Molecular Formula: C21H22FN3O3
• Molecular Weight: 383.4 g/mol

Description

4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxyphenethyl)-1H-pyrazole-3-carboxamide is a chemical compound that belongs to the pyrazole class of compounds. It has gained significance in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Structural Characteristics and Synthesis

The structural analysis of N-substituted pyrazoline derivatives, including compounds with similar structures to 4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxyphenethyl)-1H-pyrazole-3-carboxamide, reveals their geometric parameters and the interactions that stabilize their conformations. These compounds exhibit specific intramolecular and intermolecular interactions, such as N-H...N and C-H...S hydrogen bonds, contributing to their stability and reactivity (Y. Köysal et al., 2005).

Cytotoxicity and Anticancer Activity

Research into pyrazolo[1,5-a]pyrimidines and related Schiff bases, which share a core structure with 4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxyphenethyl)-1H-pyrazole-3-carboxamide, has shown potential in vitro cytotoxic activity against various human cancer cell lines. This suggests the compound's relevance in the development of novel anticancer agents (Ashraf S. Hassan et al., 2015).

Potential in Neuroimaging

A study on the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide aimed at developing PET radiotracers indicates the feasibility of using such compounds in neuroimaging, particularly for studying cannabinoid receptors in the brain. This highlights its potential application in medical diagnostics (†. R. Katoch-Rouse & A. Horti, 2003).

Antimicrobial Activity

Compounds with structures related to 4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxyphenethyl)-1H-pyrazole-3-carboxamide have demonstrated promising antimicrobial activity. Novel Schiff bases synthesized from related structures have shown excellent in vitro activity against various microbial strains, suggesting potential for developing new antimicrobial agents (Divyaraj Puthran et al., 2019).

Fluorescent Properties for Imaging Applications

The synthesis of N-ethoxycarbonylpyrene- and perylene thioamides, which can serve as building blocks for fluorescent dyes, presents an avenue for the application of 4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxyphenethyl)-1H-pyrazole-3-carboxamide in developing color-tunable fluorophores. Such compounds have potential applications in biological imaging and diagnostics (Marzena Witalewska et al., 2019).